Cas no 832-85-9 (Sodium 7-Hydroxynaphthalene-1-sulfonate)

• Product Name: Sodium 7-Hydroxynaphthalene-1-sulfonate
• CAS No: 832-85-9
• MF: C₁₀H₇NaO₄S
• MW: 246.214952707291
• CID: 721572
• PubChem ID: 23674497
• Update Time: 2025-04-19

Sodium 7-Hydroxynaphthalene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 7-hydroxy-, sodium salt (1:1)
• .β.-Naphthol-8-sulfonic acid sodium salt
• sodium 7-hydroxynaphthalene-1-sulphonate
• 1-Naphthalenesulfonic acid, 7-hydroxy-, sodium salt (1:1)
• 832-85-9
• EINECS 212-625-8
• sodium 7-hydroxynaphthalene-1-sulfonate
• AKOS024334116
• sodium;7-hydroxynaphthalene-1-sulfonate
• DTXSID901043490
• NSC 9835
• NS00080096
• SCHEMBL9175984
• MFCD06249772
• Sodium 7-Hydroxynaphthalene-1-sulfonate

• Inchi： 1S/C10H8O4S.Na/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14;/h1-6,11H,(H,12,13,14);/q;+1/p-1
• InChI Key： ILYATEDYTGOHMO-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C2C=CC(=CC=12)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 247.004
• Monoisotopic Mass: 247.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• PSA: 82.98000
• LogP: 2.87290

Sodium 7-Hydroxynaphthalene-1-sulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates